Dual Partial vs. Full PPARγ Agonism – Transactivation Profile
In a cell‑based transactivation assay using GAL4‑PPAR chimeric receptors, LT175 functions as a dual PPARα/γ ligand with a partial agonist profile at PPARγ. Its EC50 values are 0.22 µM (hPPARα), 0.26 µM (mPPARα), and 0.48 µM (hPPARγ). By contrast, rosiglitazone is a full PPARγ agonist and requires only 0.04 µM to achieve half‑maximal activation of hPPARγ, but it does not activate PPARα at pharmacologically relevant concentrations [1]. The dual full agonist AZ12063233 (AZ) shows EC50 values of 0.016 µM (hPPARα), 0.011 µM (mPPARα), and 0.15 µM (hPPARγ) [1]. LT175 uniquely combines PPARα engagement with a substantially right‑shifted PPARγ dose–response, producing a partial agonism ceiling that limits maximal transcriptional output at PPARγ [1].
| Evidence Dimension | In‑cell transactivation potency (EC50, µM) for human and murine PPARα/γ |
|---|---|
| Target Compound Data | hPPARα EC50 = 0.22 µM; mPPARα EC50 = 0.26 µM; hPPARγ EC50 = 0.48 µM (partial agonist profile at PPARγ) |
| Comparator Or Baseline | Rosiglitazone – hPPARγ EC50 = 0.04 µM (full PPARγ agonist; no PPARα activity). AZ12063233 (AZ) – hPPARα EC50 = 0.016 µM, mPPARα EC50 = 0.011 µM, hPPARγ EC50 = 0.15 µM (full dual agonist). |
| Quantified Difference | LT175 requires 12‑fold higher concentration for hPPARγ half‑activation vs. rosiglitazone and 3.2‑fold higher vs. AZ; LT175 provides PPARα activation absent with rosiglitazone and is a less potent PPARγ activator than AZ, underpinning its partial‑agonist character. |
| Conditions | GAL4‑PPAR chimeric receptor transactivation assay in HEK293 or similar mammalian cell line; compounds tested in dose‑response format. |
Why This Matters
Combined PPARα activation with partial PPARγ agonism is mechanistically linked to insulin sensitization with reduced adipogenic liability, making LT175 the preferred choice for studies aiming to dissociate metabolic benefit from weight gain and fluid retention.
- [1] Laghezza A, Pochetti G, Lavecchia A, et al. LT175 Is a Novel PPARα/γ Ligand with Potent Insulin-sensitizing Effects and Reduced Adipogenic Properties. J Biol Chem. 2014;289(10):6908-6920. doi:10.1074/jbc.M113.506394 View Source
